3-(allyloxy)-N-4H-1,2,4-triazol-4-ylbenzamide

• IUPAC Name: 3-prop-2-enoxy-N-(1,2,4-triazol-4-yl)benzamide
• InChI: InChI=1S/C12H12N4O2/c1-2-6-18-11-5-3-4-10(7-11)12(17)15-16-8-13-14-9-16/h2-5,7-9H,1,6H2,(H,15,17)
• InChI Key: WLHCEHRUCMQXTJ-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC1=CC=CC(=C1)C(=O)NN2C=NN=C2
• Molecular Formula: C12H12N4O2
• Molecular Weight: 244.25 g/mol

Description

3-(allyloxy)-N-4H-1,2,4-triazol-4-ylbenzamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is commonly used as a tool in biochemical and physiological studies to investigate the mechanisms of action of various drugs and compounds. In

Mechanism of Action

The mechanism of action of 3-(allyloxy)-N-4H-1,2,4-triazol-4-ylbenzamide is not fully understood. However, it is believed to work by inhibiting the activity of specific proteins or enzymes. This inhibition can lead to changes in cellular signaling pathways and ultimately affect cellular function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound vary depending on the specific research application. However, it has been shown to affect protein-protein interactions, enzyme activity, and cellular signaling pathways. It has also been shown to affect cellular proliferation and differentiation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(allyloxy)-N-4H-1,2,4-triazol-4-ylbenzamide in lab experiments is its specificity. It can be used to target specific proteins or enzymes, allowing for more precise investigation of cellular signaling pathways and protein-protein interactions. However, one limitation is that it may not be effective in all research applications. Additionally, it may have off-target effects that can complicate data interpretation.

Future Directions

There are many potential future directions for research involving 3-(allyloxy)-N-4H-1,2,4-triazol-4-ylbenzamide. One area of interest is its potential use as a tool in drug discovery. It may also be used to investigate the role of specific proteins in disease states and to identify potential drug targets. Additionally, it may be used in combination with other compounds to investigate synergistic effects on cellular function.

Scientific Research Applications

3-(allyloxy)-N-4H-1,2,4-triazol-4-ylbenzamide is commonly used as a tool in biochemical and physiological studies to investigate the mechanisms of action of various drugs and compounds. It has been used to study the effects of various compounds on protein-protein interactions, enzyme activity, and cellular signaling pathways. It has also been used to investigate the role of specific proteins in disease states and to identify potential drug targets.